2-[4-methyl(methylsulfonyl)anilino]-N-[2-(4-morpholinylcarbonyl)phenyl]acetamide

• Molecular Formula: C21H25N3O5S
• Molecular Weight: 431.5 g/mol
• IUPAC Name: 2-(4-methyl-N-methylsulfonylanilino)-N-[2-(morpholine-4-carbonyl)phenyl]acetamide
• InChI: InChI=1S/C21H25N3O5S/c1-16-7-9-17(10-8-16)24(30(2,27)28)15-20(25)22-19-6-4-3-5-18(19)21(26)23-11-13-29-14-12-23/h3-10H,11-15H2,1-2H3,(H,22,25)
• InChI Key: YXALURBCRTZWIE-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N(CC(=O)NC2=CC=CC=C2C(=O)N3CCOCC3)S(=O)(=O)C

Description

2-[4-methyl(methylsulfonyl)anilino]-N-[2-(4-morpholinylcarbonyl)phenyl]acetamide, also known as MMSA, is a chemical compound that has been the subject of scientific research due to its potential use in treating various diseases. In

Mechanism of Action

The mechanism of action of 2-[4-methyl(methylsulfonyl)anilino]-N-[2-(4-morpholinylcarbonyl)phenyl]acetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer research, 2-[4-methyl(methylsulfonyl)anilino]-N-[2-(4-morpholinylcarbonyl)phenyl]acetamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression and are often overexpressed in cancer cells. In inflammation research, 2-[4-methyl(methylsulfonyl)anilino]-N-[2-(4-morpholinylcarbonyl)phenyl]acetamide has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the production of inflammatory cytokines. In neurodegenerative disorder research, 2-[4-methyl(methylsulfonyl)anilino]-N-[2-(4-morpholinylcarbonyl)phenyl]acetamide has been shown to activate the Nrf2/ARE pathway, which is a cellular defense mechanism against oxidative stress.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[4-methyl(methylsulfonyl)anilino]-N-[2-(4-morpholinylcarbonyl)phenyl]acetamide vary depending on the disease being studied. In cancer research, 2-[4-methyl(methylsulfonyl)anilino]-N-[2-(4-morpholinylcarbonyl)phenyl]acetamide has been shown to induce cell cycle arrest and apoptosis, as well as inhibit angiogenesis, the process by which new blood vessels form to supply nutrients to tumors. In inflammation research, 2-[4-methyl(methylsulfonyl)anilino]-N-[2-(4-morpholinylcarbonyl)phenyl]acetamide has been shown to reduce the production of inflammatory cytokines and chemokines, as well as inhibit the recruitment of immune cells to sites of inflammation. In neurodegenerative disorder research, 2-[4-methyl(methylsulfonyl)anilino]-N-[2-(4-morpholinylcarbonyl)phenyl]acetamide has been shown to reduce oxidative stress and inflammation, as well as improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[4-methyl(methylsulfonyl)anilino]-N-[2-(4-morpholinylcarbonyl)phenyl]acetamide in lab experiments is its relatively low toxicity compared to other compounds used in cancer and inflammation research. Another advantage is its ability to cross the blood-brain barrier, which makes it a potential candidate for treating neurodegenerative disorders. However, one limitation of using 2-[4-methyl(methylsulfonyl)anilino]-N-[2-(4-morpholinylcarbonyl)phenyl]acetamide in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 2-[4-methyl(methylsulfonyl)anilino]-N-[2-(4-morpholinylcarbonyl)phenyl]acetamide. One direction is to explore its potential use in combination with other compounds for treating cancer, inflammation, and neurodegenerative disorders. Another direction is to investigate its mechanism of action in greater detail, particularly its interactions with specific enzymes and signaling pathways. Additionally, further research is needed to optimize the synthesis method for 2-[4-methyl(methylsulfonyl)anilino]-N-[2-(4-morpholinylcarbonyl)phenyl]acetamide and improve its solubility in aqueous solutions.

Synthesis Methods

The synthesis of 2-[4-methyl(methylsulfonyl)anilino]-N-[2-(4-morpholinylcarbonyl)phenyl]acetamide involves the reaction of 4-methylsulfonylaniline with 2-(4-morpholinylcarbonyl)phenylacetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The resulting product is then purified using column chromatography to obtain pure 2-[4-methyl(methylsulfonyl)anilino]-N-[2-(4-morpholinylcarbonyl)phenyl]acetamide.

Scientific Research Applications

2-[4-methyl(methylsulfonyl)anilino]-N-[2-(4-morpholinylcarbonyl)phenyl]acetamide has been studied for its potential use in treating various diseases such as cancer, inflammation, and neurodegenerative disorders. In cancer research, 2-[4-methyl(methylsulfonyl)anilino]-N-[2-(4-morpholinylcarbonyl)phenyl]acetamide has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. In inflammation research, 2-[4-methyl(methylsulfonyl)anilino]-N-[2-(4-morpholinylcarbonyl)phenyl]acetamide has been shown to reduce the production of inflammatory cytokines and alleviate inflammation. In neurodegenerative disorder research, 2-[4-methyl(methylsulfonyl)anilino]-N-[2-(4-morpholinylcarbonyl)phenyl]acetamide has been shown to protect neurons from oxidative stress and improve cognitive function.